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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B1666292 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 3-Hydroxysebacic acid, aligning with best

practices and regulatory guidance.

3-Hydroxysebacic acid requires careful handling and disposal due to its potential hazards. It

is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Adherence to the following procedures is critical to mitigate risks to personnel and the

environment. The primary directive for disposal is to use an approved waste disposal plant[1].

Hazard and Safety Information
A summary of the key hazard and safety data for 3-Hydroxysebacic acid is presented below.
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Hazard Classification                                  
Precautionary Statements                          
                                                                       
     

Acute toxicity, Oral (Category 4), H302: Harmful

if swallowed.[1]
P264: Wash skin thoroughly after handling.[1]

Acute aquatic toxicity (Category 1), H400: Very

toxic to aquatic life.[1]

P270: Do not eat, drink or smoke when using

this product.[1]

Chronic aquatic toxicity (Category 1), H410:

Very toxic to aquatic life with long lasting effects.

[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Operational and Disposal Plan
This section provides a step-by-step guide for the proper disposal of 3-Hydroxysebacic acid,

from initial handling to final removal by a certified waste management service.

I. Immediate Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Ensure Personal Safety:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Contain the Spill:

For liquid solutions, absorb with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders[1].

For solid material, carefully sweep or scoop to avoid dust generation.

Collect and Package Waste:

Place all contaminated materials (absorbent, swept powder, and any contaminated PPE)

into a designated, labeled, and sealable hazardous waste container.

Decontaminate the Area:

Clean the spill area thoroughly. The Safety Data Sheet suggests decontaminating surfaces

and equipment by scrubbing with alcohol[1].

II. Standard Disposal Procedure for Unused or Waste 3-
Hydroxysebacic Acid
Disposal of unused or waste 3-Hydroxysebacic acid must be handled as hazardous waste.

Waste Segregation:

Do not mix 3-Hydroxysebacic acid waste with other waste streams unless explicitly

permitted by your institution's hazardous waste guidelines. It is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents[1].

Packaging:

Place waste 3-Hydroxysebacic acid in a clearly labeled, sealed, and appropriate

hazardous waste container.

The label should include the chemical name ("3-Hydroxysebacic acid"), the associated

hazards (e.g., "Harmful," "Aquatic Toxicity"), and the accumulation start date.
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Storage:

Store the waste container in a designated hazardous waste accumulation area. This area

should be secure, well-ventilated, and away from incompatible materials.

Recommended storage conditions for the pure substance are at -20°C for powder or

-80°C in solvent[1]. While waste may not require such stringent temperature controls, it

should be kept in a cool, dry place.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.

The final disposal method must be an approved waste disposal plant[1].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxysebacic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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